Cas no 1363380-81-7 ([1-(aminomethyl)-3-fluorocyclobutyl]methanol)

• Product Name: [1-(aminomethyl)-3-fluorocyclobutyl]methanol
• CAS No: 1363380-81-7
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• MDL: MFCD22566195
• CID: 4590946
• PubChem ID: 72207859
• Update Time: 2025-05-24

[1-(aminomethyl)-3-fluorocyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• 1-(AMINOMETHYL)-3-FLUORO-CYCLOBUTANEMETHANOL
• [1-(AMINOMETHYL)-3-FLUOROCYCLOBUTYL]METHANOL
• PB36610
• SB20196
• 1363380-81-7
• AS-51697
• AKOS025403516
• MFCD22566195
• CS-0053030
• P13307
• [1-(aminomethyl)-3-fluorocyclobutyl]methanol

• MDL： MFCD22566195
• Inchi： 1S/C6H12FNO/c7-5-1-6(2-5,3-8)4-9/h5,9H,1-4,8H2
• InChI Key： GELBQJQKCIWFQE-UHFFFAOYSA-N
• SMILES： FC1CC(CO)(CN)C1

Computed Properties

• Exact Mass: 133.090292168 g/mol
• Monoisotopic Mass: 133.090292168 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2
• Molecular Weight: 133.16

Additional information on [1-(aminomethyl)-3-fluorocyclobutyl]methanol

[1-(Aminomethyl)-3-Fluorocyclobutyl]Methanol: A Comprehensive Overview

[1-(Aminomethyl)-3-Fluorocyclobutyl]Methanol, identified by the CAS number 1363380-81-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug design and material science. The molecule consists of a cyclobutane ring substituted with an amino methyl group at position 1 and a fluorine atom at position 3, with a hydroxymethyl group attached to the ring. This combination of functional groups provides the compound with versatile chemical properties, making it a valuable subject for research and development.

The synthesis of [1-(Aminomethyl)-3-Fluorocyclobutyl]Methanol involves a series of well-defined organic reactions. Recent advancements in catalytic methods have enabled the efficient construction of the cyclobutane ring, which is crucial for the compound's stability and reactivity. Researchers have explored various strategies, including transition-metal-catalyzed cycloadditions and ring-closing metathesis, to optimize the synthesis process. These methods not only enhance the yield but also improve the purity of the final product, which is essential for its application in sensitive biological assays.

One of the most promising areas of research involving [1-(Aminomethyl)-3-Fluorocyclobutyl]Methanol is its role as a building block in medicinal chemistry. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules. Recent studies have demonstrated its potential as a lead compound in anti-cancer drug development, where it has shown selective cytotoxicity against certain cancer cell lines. Additionally, its fluorinated moiety contributes to enhanced pharmacokinetic properties, such as improved bioavailability and reduced metabolic turnover.

Beyond medicinal applications, [1-(Aminomethyl)-3-Fluorocyclobutyl]Methanol has also found utility in agrochemicals and materials science. In agrochemistry, the compound's ability to modulate enzyme activity makes it a potential candidate for developing new generations of pesticides and herbicides. Recent research has focused on its role as an inhibitor of key enzymes involved in plant defense mechanisms, offering insights into sustainable agricultural practices.

In terms of material science, the compound's unique electronic properties have led to its investigation as a component in advanced materials such as polymers and liquid crystals. Its ability to form supramolecular assemblies through hydrogen bonding has opened avenues for creating self-healing materials and stimuli-responsive systems. These applications highlight the versatility of [1-(Aminomethyl)-3-Fluorocyclobutyl]Methanol across diverse scientific disciplines.

The latest research on [1-(Aminomethyl)-3-Fluorocyclobutyl]Methanol has also delved into its environmental impact and sustainability. Scientists are exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient processes. These efforts align with global initiatives to reduce carbon footprints and promote eco-friendly chemical manufacturing.

In conclusion, [1-(Aminomethyl)-3-Fluorocyclobutyl]Methanol (CAS No. 1363380-81-7) stands out as a multifaceted compound with vast potential across various industries. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover new dimensions of this compound's utility, it is poised to make significant contributions to science and technology.